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Compound of Interest

Compound Name: Dicopper tellane

Cat. No.: B15146395

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Dicopper Telluride, also known as Copper(l) Telluride (CuzTe). Adherence to these guidelines
is critical to ensure the safety of laboratory personnel and the protection of the environment.

Hazard Identification and Health Effects

Copper(l) Telluride is a compound that requires careful handling due to the potential health
risks associated with its constituent elements, copper and tellurium.

Primary Hazards:

 Toxicity: Tellurium and its compounds are considered mildly toxic.[1] Ingestion or inhalation of
Copper(l) Telluride dust can be harmful.[2]

e [rritation: May cause irritation to the skin, eyes, and respiratory tract.[2]

o "Tellurium Breath": Exposure to tellurium compounds can lead to a characteristic garlic-like
odor on the breath, which can persist for an extended period.[1] This is caused by the body
metabolizing tellurium into dimethyl telluride.[1]

Exposure Limits: The Occupational Safety and Health Administration (OSHA) and the American
Conference of Governmental Industrial Hygienists (ACGIH) have established exposure limits
for tellurium and copper.
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Exposure Limit (8-hour

Substance Agency

TWA)
Tellurium OSHA PEL 0.1 mg/m3
Tellurium ACGIH TLV 0.1 mg/m3
Copper (as dust/mist) OSHA PEL 1 mg/m3
Copper (as fume) OSHA PEL 0.1 mg/m3

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure to Copper(l) Telluride. The
following table outlines the recommended PPE for handling this compound.
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] Specifications and Best
Body Part Required PPE .
Practices

An N95 respirator or better is
recommended for handling
powders to prevent inhalation
of dust.[3] For activities that
may generate higher

Respiratory NIOSH-approved respirator concentrations of airborne
particles, a higher level of
respiratory protection, such as
a powered air-purifying
respirator (PAPR), should be
considered.

Must comply with ANSI Z87.1
Safety glasses with side standards. A face shield should
Eyes and Face shields or chemical safety be worn in addition to goggles

goggles when there is a splash hazard.

[4]

Nitrile or neoprene gloves are
] ] recommended. Inspect gloves
Hands Chemical-resistant gloves ] ]
for any signs of degradation or

puncture before use.

A fully buttoned lab coat
should be worn to protect
against skin contact. For larger
Laboratory coat or chemical- quantities or when there is a
Body resistant apron significant risk of
contamination, a chemical-
resistant apron or coveralls

should be used.

Shoes should be made of a
Feet Closed-toe shoes non-porous material to prevent

absorption of any spills.
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Operational Plan for Safe Handling

A systematic approach to handling Copper(l) Telluride is essential to maintain a safe laboratory
environment.

Experimental Workflow:
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Safe Handling Workflow for Copper(l) Telluride.

Methodology:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Copper(l) Telluride before beginning
any work.[5]

o Don all required personal protective equipment as outlined in the table above.

o Prepare the work area by ensuring a calibrated fume hood is operational and the
workspace is clean and uncluttered.

e Handling:

o All manipulations of solid Copper(l) Telluride that could generate dust, such as weighing
and transferring, must be conducted within a certified chemical fume hood.

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the material and minimize the
creation of dust.
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o For reactions, ensure all glassware is properly secured and that the setup is contained

within the fume hood.
e Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with Copper(l)

Telluride using an appropriate cleaning agent.
o Segregate all waste materials as described in the disposal plan below.

o Remove PPE in the designated area, ensuring not to contaminate skin or clothing. Wash

hands thoroughly after removing gloves.

Disposal Plan

Proper disposal of Copper(l) Telluride and associated waste is critical to prevent environmental

contamination.

Waste Segregation and Disposal Protocol:
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Waste Type

Container

Disposal Procedure

Solid Copper(l) Telluride Waste

Labeled, sealed, and

chemically resistant container

Collect all solid waste,
including unused product and
contaminated disposable
materials (e.g., weigh boats,
gloves). The container must be
clearly labeled as "Hazardous

Waste: Copper(l) Telluride".

Contaminated Solvents

Labeled, sealed, and
chemically resistant solvent

waste container

Collect any solvents used for
cleaning or in reactions that
have come into contact with
Copper(l) Telluride. The
container must be clearly
labeled with the chemical

constituents.

Empty Containers

Original container or a
designated empty container
bin

Triple rinse the empty
container with a suitable
solvent. Collect the rinsate as
hazardous waste. Deface the
original label and dispose of
the container according to
institutional guidelines for

empty chemical containers.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of Copper(l) Telluride or any contaminated materials in the

regular trash or down the drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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